Cas no 87424-25-7 (3-Demethyl Thiocolchicine)

• Product Name: 3-Demethyl Thiocolchicine
• CAS No: 87424-25-7
• MF: C₂₁H₂₃NO₅S
• MW: 401.476024866104
• CID: 826948
• PubChem ID: 84076
• Update Time: 2025-04-19

3-Demethyl Thiocolchicine Chemical and Physical Properties

Names and Identifiers

• 3-demethylthiocolchicine
• 3-DESMETHYLTHIOCOLCHICINE
• N-[(7S)-3-hydroxy-1,2-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
• (S)-7-Acetylamino-3-hydroxy-1,2-dimethoxy-10-methylmercapto-6,7-dihydro-5H-benzo[a]heptalen-9-on
• Acetamide,N-((7S)-5,6,7,9-tetrahy
• Acetamide,N-(5,6,7,9-tetrahydro-1,2-dimethoxy-3-hydroxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-,(S)
• Colchicine,O(sup 3)-demethyl-10-thio
• N-((S)-3-Hydroxy-1,2-dimethoxy-10-methylmercapto-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamid
• O(sup 3)-Demethyl-10-thiocolchicine
• BRN 3176383
• 4-14-00-00956 (Beilstein Handbook Reference)
• 3-O-Demethylthiocolchicine
• 3-Demethyl Thiocolchicine
• UNII-18LC87Z10L
• Colchicine, O(sup 3)-demethyl-10-thio-
• SCHEMBL2146635
• cid_434973
• 87424-25-7
• CHEMBL277998
• Acetamide, N-((7S)-5,6,7,9-tetrahydro-3-hydroxy-1,2-dimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-
• NSC-361792
• DMTC
• Acetamide, N-(5,6,7,9-tetrahydro-1,2-dimethoxy-3-hydroxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-, (S)-
• PD167639
• BDBM50014853
• Q27252017
• N-(3-Hydroxy-1,2-dimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
• DTXSID80236340
• 18LC87Z10L
• PKYOHQGXPPVIGD-HNNXBMFYSA-N
• N-((S)-3-Hydroxy-1,2-dimethoxy-10-methylsulfanyl-9-oxo-5,6,7,9-tetrahydro-benzo[a]heptalen-7-yl)-acetamide
• DTXCID80158831

• Inchi： 1S/C21H23NO5S/c1-11(23)22-15-7-5-12-9-17(25)20(26-2)21(27-3)19(12)13-6-8-18(28-4)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)/t15-/m0/s1
• InChI Key： PKYOHQGXPPVIGD-HNNXBMFYSA-N
• SMILES： S(C)C1=CC=C2C3C(=C(C(=CC=3CC[C@@H](C2=CC1=O)NC(C)=O)O)OC)OC

Computed Properties

• Exact Mass: 401.13000
• Monoisotopic Mass: 401.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Melting Point: >240?C (dec.)
• PSA: 110.16000
• LogP: 3.67280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones